Cas no 1804259-93-5 (2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one
• CAS No: 1804259-93-5
• MF: C₁₁H₁₂BrClOS
• MW: 307.634380340576
• CID: 4979704
• Update Time: 2025-05-24

2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one

• Inchi： 1S/C11H12BrClOS/c1-7(12)11(14)10-8(6-13)4-3-5-9(10)15-2/h3-5,7H,6H2,1-2H3
• InChI Key： DGVVXVQVFGQJOZ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CCl)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one (CAS No. 1804259-93-5)

2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one (CAS No. 1804259-93-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a chloromethyl group, and a methylthio substituent on a phenyl ring. These functional groups contribute to the compound's reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one is defined by its molecular formula C₁₃H₁₃BrClOS. The presence of the bromine and chlorine atoms, along with the methylthio group, imparts specific chemical properties that are crucial for its applications. For instance, the bromine atom can serve as a leaving group in nucleophilic substitution reactions, while the chloromethyl group can be readily functionalized through various chemical transformations. The methylthio substituent, on the other hand, can be oxidized to form a sulfoxide or sulfone, providing additional synthetic pathways.

In the realm of medicinal chemistry, 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one has been explored as a potential lead compound for the development of new drugs. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of tumor growth in vitro and in vivo models. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cancer progression.

Beyond its medicinal applications, 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a building block for the preparation of conductive polymers and nanomaterials. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 6-methylthiobenzaldehyde with bromoacetyl bromide followed by subsequent functionalization steps to introduce the chloromethyl group. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources.

In terms of safety and handling, it is important to note that while 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one is not classified as a hazardous substance under current regulations, it should still be handled with appropriate precautions due to its reactivity and potential health effects. Laboratory personnel should use personal protective equipment (PPE) such as gloves and goggles when working with this compound and ensure proper ventilation to minimize exposure.

The future prospects for 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have focused on optimizing the synthesis process to improve yield and reduce costs, making this compound more accessible for large-scale applications. Additionally, efforts are being made to explore its potential in combination therapies for complex diseases such as cancer.

In conclusion, 2-Bromo-1-(2-(chloromethyl)-6-(methylthio)phenyl)propan-1-one (CAS No. 1804259-93-5) is a versatile organic compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.